Cas no 1220018-05-2 (4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride)

4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride is a brominated biphenyl derivative featuring a piperidine moiety, commonly utilized as an intermediate in pharmaceutical and organic synthesis. Its structural framework, incorporating both aromatic and aliphatic components, makes it valuable for constructing complex molecules, particularly in drug discovery and medicinal chemistry applications. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the hydrochloride salt improves solubility and stability for handling. This compound is particularly suited for research requiring precise modifications of biphenyl scaffolds, offering synthetic flexibility in developing biologically active compounds. High purity and well-defined characterization ensure reproducibility in experimental workflows.

4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride structure

1220018-05-2 structure

Product Name:4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride

CAS No:1220018-05-2

MF:C₁₈H₂₁BrClNO

MW:382.722443342209

CID:4687745

Update Time:2025-05-21

4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-{[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride
- 4-(2-bromo-4-phenylphenoxymethyl)piperidine hydrochloride
- 4-{[(3-bromo[1,1-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride
- 4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride
- Inchi： 1S/C18H20BrNO.ClH/c19-17-12-16(15-4-2-1-3-5-15)6-7-18(17)21-13-14-8-10-20-11-9-14;/h1-7,12,14,20H,8-11,13H2;1H
- InChI Key： ZNJXYTMRWOJLKB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2C=CC=CC=2)C=CC=1OCC1CCNCC1.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 300
Topological Polar Surface Area: 21.3

4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B038025-125mg	4-{[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride	1220018-05-2		125mg	$ 230.00	2022-06-07
TRC	B038025-250mg	4-{[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-methyl}piperidine hydrochloride	1220018-05-2		250mg	$ 375.00	2022-06-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-{(3-Bromo1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride

4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride: A Comprehensive Overview

4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride, identified by the CAS number 1220018-05-2, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular architecture, which includes a piperidine ring system and a biphenyl moiety substituted with a bromine atom. The presence of the hydroxymethyl group further enhances its functional versatility, making it an intriguing subject for both academic and industrial research.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitution, coupling reactions, and hydrochloride salt formation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the biphenyl core of the molecule efficiently.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. Its ability to modulate specific biological targets, such as ion channels or enzymes, has garnered attention in the drug discovery community. Recent studies have highlighted its potential as a lead compound for treating neurological disorders, where modulation of ion channel activity is critical. The bromine substitution at the 3-position of the biphenyl ring plays a pivotal role in determining its pharmacokinetic properties, including absorption and metabolism.

The structural complexity of 4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride also lends itself to applications in materials science. Its rigid framework and functional groups make it a candidate for use in advanced materials such as liquid crystals or polymer precursors. Researchers are actively exploring its potential in self-assembling monolayers and nanomaterials, which could revolutionize fields like electronics and sensors.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) and laboratory protocols must be followed during synthesis and analysis. Storage conditions should also be optimized to prevent degradation or contamination.

In conclusion, 4-{(3-Bromo-1,1'-biphenyl-4-yl)oxy-methyl}piperidine hydrochloride represents a fascinating intersection of organic chemistry and pharmacology. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to make significant contributions to both academic and industrial advancements.